Cas no 937-62-2 (4-Methylphenyl Chloroformate)

4-Methylphenyl Chloroformate structure
4-Methylphenyl Chloroformate structure
Product Name:4-Methylphenyl Chloroformate
CAS No:937-62-2
MF:C8H7ClO2
MW:170.59298157692
MDL:MFCD00013255
CID:811901
PubChem ID:70304
Update Time:2024-10-26

4-Methylphenyl Chloroformate Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid,4-methylphenyl ester
    • 4-Methylphenyl chloroformate
    • P-TOLYL CHLOROFORMATE
    • 1-chlorocarbonyloxy-4-methyl-benzene
    • 4-toluyl chloroformate
    • 4-tolyl chloroformate
    • Chloroformic acid 4-methylphenyl ester
    • Chloroformic acid p-tolyl ester
    • Phenyl chloroformate
    • p-Tolyl chloroforMate 5GR
    • Formic acid, chloro-, p-tolyl ester (6CI, 7CI, 8CI)
    • 4-Methylphenyl carbonochloridate
    • p-Methylphenoxycarbonyl chloride
    • p-Methylphenyl chlorocarbonate
    • p-Methylphenyl chloroformate
    • p-Tolyl carbonochloridate
    • EINECS 213-332-8
    • SCHEMBL652260
    • NS00042341
    • p-tolyl-chloroformate
    • STR05248
    • 4-(methyl)phenyl chloroformate
    • DTXSID80918199
    • p-Tolyl chloroformate, 97%
    • DB-057430
    • Tolyl chloroformate
    • p-Tolylchloroformate
    • (4-methylphenyl) carbonochloridate
    • 52286-75-6
    • 4-tolylchloroformate
    • EINECS 257-815-1
    • MFCD00013255
    • EN300-270970
    • AKOS026730747
    • 937-62-2
    • 4-Methylphenyl Chloroformate
    • MDL： MFCD00013255
    • Inchi： 1S/C8H7ClO2/c1-6-2-4-7(5-3-6)11-8(9)10/h2-5H,1H3
    • InChI Key： XOFZPIYYMJUNRG-UHFFFAOYSA-N
    • SMILES： O=C(OC1C=CC(C)=CC=1)Cl

Computed Properties

  • Exact Mass: 170.01300
  • Monoisotopic Mass: 170.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.188 g/mL at 25 °C(lit.)
  • Boiling Point: 99.5 °C/20 mmHg(lit.)
  • Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
  • Refractive Index: n20/D 1.5099(lit.)
  • PSA: 26.30000
  • LogP: 2.73260
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Methylphenyl Chloroformate Security Information

4-Methylphenyl Chloroformate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

4-Methylphenyl Chloroformate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01865-5g
P-TOLYLCHLOROFORMATE
 937-62-2 97%
5g
 ¥888.0 2024-07-19
TRC
M339423-50mg
4-Methylphenyl Chloroformate
 937-62-2
50mg
 $ 50.00 2022-06-03
TRC
M339423-100mg
4-Methylphenyl Chloroformate
 937-62-2
100mg
 $ 65.00 2022-06-03
TRC
M339423-500mg
4-Methylphenyl Chloroformate
 937-62-2
500mg
 $ 160.00 2022-06-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
328758-5G
4-Methylphenyl Chloroformate
 937-62-2 97%
5G
 ￥588.65 2022-02-24
Apollo Scientific
OR1994-500mg
4-Methylphenyl chloroformate
 937-62-2
500mg
 £25.00 2024-05-25
Apollo Scientific
OR1994-1g
4-Methylphenyl chloroformate
 937-62-2
1g
 £40.00 2024-05-25
Apollo Scientific
OR1994-5g
4-Methylphenyl chloroformate
 937-62-2
5g
 £75.00 2024-05-25
abcr
AB237771-5 g
4-Methylphenyl chloroformate; .
 937-62-2
5g
 €75.90 2022-06-11
abcr
AB237771-5g
4-Methylphenyl chloroformate; .
 937-62-2
5g
 €82.30 2024-04-16

4-Methylphenyl Chloroformate Production Method

Production Method 1

937-62-2 937-62-2
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 - 5 °C
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  1 h, 0 - 5 °C; 2 h, rt
Reference
Novel artemisinin derivatives with potent anticancer activities and the anti-colorectal cancer effect by the mitochondria-mediated pathway
Lin, Lan; Lu, Wenyu; Dai, Tianzhi; Chen, Huan; Wang, Tong; et al, Bioorganic Chemistry, 2021, 106,

Production Method 2

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  cooled; 1 h, 0 - 5 °C; 2 h, rt
Reference
Artemisinin derivative containing piperazine ring and fluorine element and preparation method and application thereof in preparing antitumor drug
, China, , ,

Production Method 3

937-62-2 937-62-2
Reaction Conditions
1.1 120 °C
Reference
Method for industrial production of p-hydroxy benzaldehyde from p-tolyl chloroformate as raw material
, China, , ,

Production Method 4

937-62-2 937-62-2
Reaction Conditions
Reference
Aryl chloroformates
, Federal Republic of Germany, , ,

Production Method 5

937-62-2 937-62-2
Reaction Conditions
Reference
N-[[4-(Chloromethyl)phenoxy]methylene]-N,N-dimethylimmonium chloride
, United States, , ,

Production Method 6

937-62-2 937-62-2
Reaction Conditions
Reference
Cytotoxic compounds. XVII. o-,m-, and p-Bis(2-chloroethylamino)phenol, p-[N-(2-chloroethyl)methylamino]phenol, N,N-bis(2-chloroethyl)-p-phenylenediamine, and N,N-bis(2-chloroethyl)-N'-methyl-p-phenylenediamine as sources of biologically active carbamates
Edwards, Peter D.; Foster, Duncan L. D.; Owen, Leonard N.; Pringle, Michael J., Journal of the Chemical Society, 1973, (20), 2397-402

Production Method 7

937-62-2 937-62-2
Reaction Conditions
Reference
Hydroxybenzaldehydes from cresols
, Federal Republic of Germany, , ,

Production Method 8

937-62-2 937-62-2
Reaction Conditions
Reference
Synthesis and pesticidal activity of alkylthiomethylphenyl N-methyl- or N,N-dimethylcarbamates
Konecny, V., Chemical Papers, 1985, 39(3), 413-27

Production Method 9

937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Toluene ;  24 h, rt
Reference
Synthesis and antiproliferative activity of novel methylselenocarbamates
Romano, Beatriz; Font, Maria; Encio, Ignacio; Palop, Juan Antonio; Sanmartin, Carmen, European Journal of Medicinal Chemistry, 2014, 83, 674-684

Production Method 10

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt
Reference
Rhodium-catalyzed atroposelective access to trisubstituted olefins via C-H bond olefination of diverse arenes
Zhu, Xiaohan; Mi, Ruijie; Yin, Jie; Wang, Fen; Li, Xingwei, Chemical Science, 2023, 14(29), 7999-8005

Production Method 11

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Toluene ;  0 °C
1.2 0 °C; 1 - 4 h, rt
Reference
Versatile Cp*Co(III)(LX) Catalyst System for Selective Intramolecular C-H Amidation Reactions
Lee, Jia ; Lee, Jeonghyo ; Jung, Hoimin ; Kim, Dongwook ; Park, Juhyeon; et al, Journal of the American Chemical Society, 2020, 142(28), 12324-12332

Production Method 12

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Chloroform ;  1 h, 0 - 5 °C; 2 h, rt
Reference
Synthesis and biological activities of 1H-indole-1-carboxylic acid aryl esters as a marine antifouling coating
Wang, Xuemei; Wang, Xuan; Dong, Miao; Li, Zhiming; Liu, Zhongxin; et al, Journal of Coatings Technology and Research, 2020, 17(2), 553-561

Production Method 13

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: N,N-Diethylaniline Solvents: Toluene ;  15 min, cooled
1.2 7 min, cooled; 2 h, rt
Reference
Visible-Light-Induced Intramolecular C(sp2)-H Amination and Aziridination of Azidoformates via a Triplet Nitrene Pathway
Zhang, Yipin; Dong, Xunqing; Wu, Yanan; Li, Guigen ; Lu, Hongjian, Organic Letters, 2018, 20(16), 4838-4842

Production Method 14

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  cooled; 1 h, cooled; 0.5 h, cooled; rt; rt; 3 - 5 h, reflux
Reference
Synthesis and antifouling properties of 3-oxobenzo[d]Isothiazole-2(3H)-phenyl formic esters
Wei, Jie; Wang, Xuyu; Chen, Huayong; Wang, Xianghui; Lin, Qiang; et al, Tuliao Gongye, 2014, 44(9), 15-19

Production Method 15

80607-98-3 80607-98-3
937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: Tetraphenylphosphonium chloride ;  5 min, rt → 250 °C
Reference
Phosphorus catalysts for decarbonylation reaction
, United States, , ,

Production Method 16

80607-98-3 80607-98-3
937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: Tetraphenylphosphonium chloride ;  5 h, rt → 250 °C
Reference
Decarbonylation process and catalysts for the removal of carbon monoxide from compounds containing a COCO2 structural unit
, European Patent Organization, , ,

Production Method 17

937-62-2 937-62-2
Reaction Conditions
Reference
Preparation of carbonates of fenicol as antibiotic prodrugs
, United States, , ,

Production Method 18

937-62-2 937-62-2
Reaction Conditions
Reference
Method for preparing (un)substituted aryl chloroformates
, World Intellectual Property Organization, , ,

Production Method 19

937-62-2 937-62-2
Reaction Conditions
Reference
Immonium salts and derivatives
, United States, , ,

4-Methylphenyl Chloroformate Raw materials

4-Methylphenyl Chloroformate Preparation Products

4-Methylphenyl Chloroformate Related Literature

Related Categories

937-62-2 (4-Methylphenyl Chloroformate) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.